Cas no 1263178-85-3 (tert-butyl 10-fluoro-1,8-diazaspiro[5.5]undecane-1-carboxylate)

• Product Name: tert-butyl 10-fluoro-1,8-diazaspiro[5.5]undecane-1-carboxylate
• CAS No: 1263178-85-3
• MF: C₁₄H₂₅FN₂O₂
• MW: 272.358907461166
• CID: 5272280
• Update Time: 2026-03-09

tert-butyl 10-fluoro-1,8-diazaspiro[5.5]undecane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl10-fluoro-1,8-diazaspiro[5.5]undecane-1-carboxylate
• tert-butyl 10-fluoro-1,8-diazaspiro[5.5]undecane-1-carboxylate

• Inchi： 1S/C14H25FN2O2/c1-13(2,3)19-12(18)17-7-5-4-6-14(17)8-11(15)9-16-10-14/h11,16H,4-10H2,1-3H3
• InChI Key： AFNVTSNSTQNHAD-UHFFFAOYSA-N
• SMILES： FC1CNCC2(C1)CCCCN2C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 2
• Topological Polar Surface Area: 41.6

Additional information on tert-butyl 10-fluoro-1,8-diazaspiro[5.5]undecane-1-carboxylate

tert-butyl 10-fluoro-1,8-diazaspiro[5.5]undecane-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 10-fluoro-1,8-diazaspiro[5.5]undecane-1-carboxylate, identified by the CAS number 1263178-85-3, is a complex organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and materials science. The molecule's structure features a spiro ring system, which is a rare and intriguing feature in organic compounds, making it a subject of interest for both academic and industrial research.

The synthesis of tert-butyl 10-fluoro-1,8-diazaspiro[5.5]undecane-1-carboxylate involves a multi-step process that typically includes the formation of the spirocyclic core followed by functionalization with the tert-butyl ester group. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantioselectivity in the preparation of this compound, which is crucial for its potential use in chiral drug development. The incorporation of the fluorine atom at the 10th position adds to the molecule's complexity and may influence its pharmacokinetic properties.

One of the most notable aspects of this compound is its potential as a building block in medicinal chemistry. The spirocyclic structure provides a rigid framework that can be exploited to design bioactive molecules with improved pharmacokinetic profiles. For instance, studies have shown that spirocyclic compounds often exhibit enhanced binding affinity to target proteins due to their ability to adopt specific conformations that complement the active site geometry.

In terms of applications, tert-butyl 10-fluoro-1,8-diazaspiro[5.5]undecane-1-carboxylate has been explored as a precursor for the development of novel antibiotics and antiviral agents. The presence of nitrogen atoms in the spirocyclic system suggests potential hydrogen bonding capabilities, which are essential for molecular recognition and interaction with biological targets. Recent research has focused on modifying the substituents on the spiro ring to enhance bioavailability and reduce toxicity.

The fluorine atom in this compound plays a critical role in modulating its physical and chemical properties. Fluorine substitution can significantly alter the molecule's lipophilicity, solubility, and metabolic stability, all of which are key factors in drug design. For example, fluorinated compounds often exhibit improved resistance to enzymatic degradation, making them more suitable for long-term therapeutic applications.

From a materials science perspective, tert-butyl 10-fluoro-1,8-diazaspiro[5.5]undecane-1-carboxylate has shown promise as a component in advanced materials such as polymers and liquid crystals. The rigid spirocyclic structure can impart unique mechanical and optical properties to these materials, potentially leading to innovations in electronic displays and biomedical devices.

In conclusion, tert-butyl 10-fluoro-1,8-diazaspiro[5.5]undecane-1-carboxylate is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in both academia and industry.